Cas no 670255-60-4 (2-(4-methylpiperidin-1-yl)sulfonyl-9,10-dihydroanthracene-9,10-dione)

2-(4-Methylpiperidin-1-yl)sulfonyl-9,10-dihydroanthracene-9,10-dione is a sulfonylated anthraquinone derivative featuring a 4-methylpiperidine substituent. This compound exhibits potential utility in organic synthesis and pharmaceutical research due to its structurally reactive sulfonyl group and anthraquinone core, which may facilitate further functionalization or serve as a scaffold for bioactive molecules. The inclusion of the 4-methylpiperidine moiety enhances solubility and may influence binding interactions in target applications. Its well-defined molecular structure allows for precise modifications, making it a candidate for exploratory studies in medicinal chemistry or materials science. The compound is typically characterized by high purity and stability under standard laboratory conditions.
2-(4-methylpiperidin-1-yl)sulfonyl-9,10-dihydroanthracene-9,10-dione structure
670255-60-4 structure
Product Name:2-(4-methylpiperidin-1-yl)sulfonyl-9,10-dihydroanthracene-9,10-dione
CAS No:670255-60-4
MF:C20H19NO4S
MW:369.43416428566
CID:5976744
PubChem ID:7210593
Update Time:2025-05-20

2-(4-methylpiperidin-1-yl)sulfonyl-9,10-dihydroanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methylpiperidin-1-yl)sulfonyl-9,10-dihydroanthracene-9,10-dione
    • 9,10-Anthracenedione, 2-[(4-methyl-1-piperidinyl)sulfonyl]-
    • 670255-60-4
    • AKOS001687288
    • 2-(4-methylpiperidin-1-yl)sulfonylanthracene-9,10-dione
    • 2-[(4-methylpiperidin-1-yl)sulfonyl]-9,10-dihydroanthracene-9,10-dione
    • 2-[(4-methylpiperidin-1-yl)sulfonyl]anthra-9,10-quinone
    • SR-01000076808-1
    • F1414-0282
    • 2-((4-methylpiperidin-1-yl)sulfonyl)anthracene-9,10-dione
    • SR-01000076808
    • Inchi: 1S/C20H19NO4S/c1-13-8-10-21(11-9-13)26(24,25)14-6-7-17-18(12-14)20(23)16-5-3-2-4-15(16)19(17)22/h2-7,12-13H,8-11H2,1H3
    • InChI Key: YRGRIELIEBNZOW-UHFFFAOYSA-N
    • SMILES: C1=C2C(C(=O)C3=C(C2=O)C=CC=C3)=CC=C1S(N1CCC(C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 369.10347926g/mol
  • Monoisotopic Mass: 369.10347926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 674
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 79.9Ų

Experimental Properties

  • Density: 1.346±0.06 g/cm3(Predicted)
  • Boiling Point: 578.5±60.0 °C(Predicted)
  • pka: -5.66±0.40(Predicted)

2-(4-methylpiperidin-1-yl)sulfonyl-9,10-dihydroanthracene-9,10-dione Pricemore >>

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2-(4-methylpiperidin-1-yl)sulfonyl-9,10-dihydroanthracene-9,10-dione Related Literature

Additional information on 2-(4-methylpiperidin-1-yl)sulfonyl-9,10-dihydroanthracene-9,10-dione

Research Briefing on 2-(4-methylpiperidin-1-yl)sulfonyl-9,10-dihydroanthracene-9,10-dione (CAS: 670255-60-4)

In recent years, the compound 2-(4-methylpiperidin-1-yl)sulfonyl-9,10-dihydroanthracene-9,10-dione (CAS: 670255-60-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest research developments, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound, characterized by its unique sulfonyl and anthraquinone moieties, has shown promise in various preclinical studies, particularly in the context of anticancer and anti-inflammatory therapies.

The synthesis of 2-(4-methylpiperidin-1-yl)sulfonyl-9,10-dihydroanthracene-9,10-dione involves a multi-step process, starting with the functionalization of 9,10-dihydroanthracene-9,10-dione. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, making it more accessible for further biological evaluation. Researchers have also explored modifications to the sulfonyl and piperidinyl groups to enhance its pharmacological properties, such as solubility and target specificity.

Biological studies have revealed that 2-(4-methylpiperidin-1-yl)sulfonyl-9,10-dihydroanthracene-9,10-dione exhibits potent inhibitory effects on specific enzymes involved in cancer cell proliferation. For instance, it has been shown to target topoisomerase II, a critical enzyme in DNA replication and repair, leading to the induction of apoptosis in various cancer cell lines. Additionally, the compound has demonstrated anti-inflammatory properties by modulating the activity of key signaling pathways, such as NF-κB, which plays a central role in inflammatory responses.

Recent preclinical studies have further elucidated the compound's mechanism of action. In vitro and in vivo experiments have confirmed its ability to selectively target cancer cells while sparing normal cells, suggesting a favorable safety profile. Moreover, combination therapy studies have indicated synergistic effects when 2-(4-methylpiperidin-1-yl)sulfonyl-9,10-dihydroanthracene-9,10-dione is used alongside conventional chemotherapeutic agents, potentially reducing the required dosages and minimizing side effects.

Despite these promising findings, challenges remain in the development of 2-(4-methylpiperidin-1-yl)sulfonyl-9,10-dihydroanthracene-9,10-dione as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations and advance the compound toward clinical trials.

In conclusion, 2-(4-methylpiperidin-1-yl)sulfonyl-9,10-dihydroanthracene-9,10-dione represents a promising candidate for the development of novel anticancer and anti-inflammatory therapies. Its unique chemical structure and multifaceted biological activities make it a valuable subject of study in the field of chemical biology. Continued research efforts are essential to fully unlock its therapeutic potential and translate preclinical findings into clinical applications.

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